5-Fluoro-2-methylphenylzinc iodide

• IUPAC Name: 1-fluoro-4-methylbenzene-5-ide;iodozinc(1+)
• InChI: InChI=1S/C7H6F.HI.Zn/c1-6-2-4-7(8)5-3-6;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key: GYLSURCWUSVULL-UHFFFAOYSA-M
• Canonical SMILES: CC1=[C-]C=C(C=C1)F.[Zn+]I
• Molecular Formula: C7H6FIZn
• DSSTOX Substance ID: DTXSID601300633
• Molecular Weight: 301.4 g/mol
• CAS RN: 312693-09-7

Description

5-Fluoro-2-methylphenylzinc iodide is an organozinc compound. It has a linear formula of FC6H3(CH3)ZnI and a molecular weight of 301.42.

Molecular Structure Analysis

The molecular structure of 5-Fluoro-2-methylphenylzinc iodide is represented by the InChI string: 1S/C7H6F.HI.Zn/c1-6-2-4-7(8)5-3-6;;/h2,4-5H,1H3;1H;/q;;+1/p-1. This indicates that the molecule consists of a 5-fluoro-2-methylphenyl group bonded to a zinc atom, which is also bonded to an iodide ion.

Physical And Chemical Properties Analysis

5-Fluoro-2-methylphenylzinc iodide is typically sold as a 0.5M solution in THF. The solution has a density of 1.012 g/mL at 25°C. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

5-Fluoro-2-methylphenylzinc iodide is involved in the synthesis of various fluoro-organo and fluoro-organometallic derivatives. For example, the synthesis of SF5-containing fluoroalkyl iodides from SF5CF2CF2I demonstrates the compound's role in creating novel fluoroalkylated compounds with potential applications in material science and pharmaceuticals (Terjeson et al., 1997).

Applications in Organic Chemistry

In organic chemistry, the compound is used for the regioselective ring opening of epoxides. This application is significant in the synthesis of various organic compounds, including those with potential therapeutic applications. An example is the stereoselective synthesis of 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, where 5-Fluoro-2-methylphenylzinc iodide plays a crucial role (Krow et al., 2004).

Medicinal Chemistry and Drug Synthesis

In the field of medicinal chemistry, 5-Fluoro-2-methylphenylzinc iodide contributes to the synthesis of antineoplastic agents. For example, the compound plays a role in the synthesis of alpha-halopyridinium salts, which are evaluated for their potential in cancer treatment (Anderson et al., 1990).

Fluoro-carbonylation Reactions

The compound is also significant in fluoro-carbonylation reactions, where it contributes to the preparation of acyl fluorides, a class of compounds with broad applications in synthetic chemistry (Liang et al., 2020).

Safety and Hazards

5-Fluoro-2-methylphenylzinc iodide is associated with several hazards. It has been assigned the GHS02, GHS05, GHS07, and GHS08 pictograms, indicating that it is flammable, corrosive, harmful if swallowed, may cause respiratory irritation, and may cause cancer. The associated hazard statements are H225, H302, H314, H335, and H351. Precautionary measures include avoiding sparks and open flames, not breathing dust or mist, washing thoroughly after handling, and storing locked up.